75-47-8

Iodoform

In Stock

• CAS RN:
• 75-47-8

• Formula:
• CHI3

• InChI:
• InChI=1S/CHI3/c2-1(3)4/h1H

• InChIKey:
• OKJPEAGHQZHRQV-UHFFFAOYSA-N

• Iodoform initiates the nascent Cu⁰-catalyzed living radical polymerization of vinyl chloride. Iodoform paste can be used in root canal therapy for infected primary teeth.
  Iodoform appears as bright yellow or yellow powder or crystals. Penetrating odor. Unctuous feel. Odor threshold 0.4 ppb. (NTP, 1992)
  Iodoform is a member of iodomethanes.
  Iodoform is an organoiodine compound with the formula CHI3 and a tetrahedral molecular geometry. It is a relatively water-insoluble yellow solid that is chemically reactive in free-radical reactions. Due to its antimicrobial properties following topical administration, minimal levels of iodoform may be found in disinfectants and it is more primarily used for veterinary purposes. Iodoform has also been found in dental paste and root canal filling materials in combination with other intracanal medications due to its radiop...

Potassium erucate

• CAS RN:
• 18175-47-8

• Formula:
• C22H41KO2

• InChI:
• InChI=1S/C22H42O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h9-10H,2-8,11-21H2,1H3,(H,23,24);/q;+1/p-1/b10-9-;

• InChIKey:
• JEXMXRICZKBURS-KVVVOXFISA-M

• Potassium erucate is a useful research compound. Its molecular formula is C22H41KO2 and its molecular weight is 376.7 g/mol. The purity is usually 95%.

2-chloro-N-methylpropanamide

In Stock

• CAS RN:
• 42275-47-8

• Formula:
• C4H8ClNO

• InChI:
• InChI=1S/C4H8ClNO/c1-3(5)4(7)6-2/h3H,1-2H3,(H,6,7)

• InChIKey:
• NKUQJMNRULPRAM-UHFFFAOYSA-N

• 2-chloro-N-methylpropanamide is a useful research compound. Its molecular formula is C4H8ClNO and its molecular weight is 121.56 g/mol. The purity is usually 95%.

Fepradinol

• CAS RN:
• 63075-47-8

• Formula:
• C12H19NO2

• InChI:
• InChI=1S/C12H19NO2/c1-12(2,9-14)13-8-11(15)10-6-4-3-5-7-10/h3-7,11,13-15H,8-9H2,1-2H3

• InChIKey:
• PVOOBRUZWPQOER-UHFFFAOYSA-N

• Fepradinol, also known as Dalgen and EL-508, is a non-steroidal anti-inflammatory agent used to treat inflammation and pain.

(3R,4S,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid

In Stock

• CAS RN:
• 21675-47-8

• Formula:
• C6H10O7

• InChI:
• InChI=1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-4,7-10H,1H2,(H,12,13)/t2-,3+,4-/m1/s1

• InChIKey:
• VBUYCZFBVCCYFD-FLRLBIABSA-N

• Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Ascorbic acid Impurity C is an impurity of ascorbic acid (AA), which is also known as vitamin C. It is found in plant tissues and exhibits antioxidant property.
  
  

2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]-N-(3-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 356775-47-8

• Formula:
• C16H19N3O3S

• InChI:
• InChI=1S/C16H19N3O3S/c1-3-5-11-9-14(20)19-16(18-11)23-10-15(21)17-12-6-4-7-13(8-12)22-2/h4,6-9H,3,5,10H2,1-2H3,(H,17,21)(H,18,19,20)

• InChIKey:
• BAZBMUUTXOJNSL-UHFFFAOYSA-N

• 2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H19N3O3S and its molecular weight is 333.41. The purity is usually 95%.

N-(N-(3,4-dimethoxyphenethyl)carbamimidoyl)benzenesulfonamide

In Stock

• CAS RN:
• 869075-47-8

• Formula:
• C17H21N3O4S

• InChI:
• InChI=1S/C17H21N3O4S/c1-23-15-9-8-13(12-16(15)24-2)10-11-19-17(18)20-25(21,22)14-6-4-3-5-7-14/h3-9,12H,10-11H2,1-2H3,(H3,18,19,20)

• InChIKey:
• HMBAAVCTCUCSOA-UHFFFAOYSA-N

• N-(N-(3,4-dimethoxyphenethyl)carbamimidoyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H21N3O4S and its molecular weight is 363.43. The purity is usually 95%.

N-(5-chloro-2-hydroxyphenyl)-2,4,6-trimethylbenzenesulfonamide

In Stock

• CAS RN:
• 893775-47-8

• Formula:
• C15H16ClNO3S

• InChI:
• InChI=1S/C15H16ClNO3S/c1-9-6-10(2)15(11(3)7-9)21(19,20)17-13-8-12(16)4-5-14(13)18/h4-8,17-18H,1-3H3

• InChIKey:
• LRQXBMCADQQQAY-UHFFFAOYSA-N

• N-(5-chloro-2-hydroxyphenyl)-2,4,6-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H16ClNO3S and its molecular weight is 325.81. The purity is usually 95%.

3-Chloro-5-fluoro-4'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-47-8

• Formula:
• C19H19ClFNO

• InChI:
• InChI=1S/C19H19ClFNO/c20-17-10-16(11-18(21)12-17)19(23)15-6-4-14(5-7-15)13-22-8-2-1-3-9-22/h4-7,10-12H,1-3,8-9,13H2

• InChIKey:
• LSZCQGVMRPYPKP-UHFFFAOYSA-N

• 3-Chloro-5-fluoro-4'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19ClFNO and its molecular weight is 331.8 g/mol. The purity is usually 95%.

1-(4-Bromophenyl)-1H-indazole-3-carboxylic acid

Usually In Stock

• CAS RN:
• 885275-47-8

• Formula:
• C14H9BrN2O2

• InChI:
• InChI=1S/C14H9BrN2O2/c15-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(16-17)14(18)19/h1-8H,(H,18,19)

• InChIKey:
• SJSWGEBZCIMQKT-UHFFFAOYSA-N

• 1-(4-Bromophenyl)-1H-indazole-3-carboxylic acid is a useful research compound. Its molecular formula is C14H9BrN2O2 and its molecular weight is 317.14 g/mol. The purity is usually 95%.

3-(3,4-Dimethoxyphenyl)-6-methyl-4-phenylchromen-2-one

In Stock

• CAS RN:
• 720675-47-8

• Formula:
• C24H20O4

• InChI:
• InChI=1S/C24H20O4/c1-15-9-11-19-18(13-15)22(16-7-5-4-6-8-16)23(24(25)28-19)17-10-12-20(26-2)21(14-17)27-3/h4-14H,1-3H3

• InChIKey:
• RLFRFJYAYVDRLC-UHFFFAOYSA-N

• 3-(3,4-Dimethoxyphenyl)-6-methyl-4-phenylchromen-2-one is a useful research compound. Its molecular formula is C24H20O4 and its molecular weight is 372.4 g/mol. The purity is usually 95%.

2-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid

In Stock

• CAS RN:
• 1019075-47-8

• Formula:
• C9H7N3O2

• InChI:
• InChI=1S/C9H7N3O2/c13-9(14)7-3-1-4-10-8(7)12-6-2-5-11-12/h1-6H,(H,13,14)

• InChIKey:
• QJOLBVFQPQOKON-UHFFFAOYSA-N

• 2-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H7N3O2 and its molecular weight is 189.17 g/mol. The purity is usually 95%.

4-(3-Fluorophenyl)sulfonylmorpholine

Usually In Stock

• CAS RN:
• 1022375-47-8

• Formula:
• C10H12FNO3S

• InChI:
• InChI=1S/C10H12FNO3S/c11-9-2-1-3-10(8-9)16(13,14)12-4-6-15-7-5-12/h1-3,8H,4-7H2

• InChIKey:
• REQNYBLBOJKMOI-UHFFFAOYSA-N

• 4-(3-Fluorophenyl)sulfonylmorpholine is a useful research compound. Its molecular formula is C10H12FNO3S and its molecular weight is 245.27. The purity is usually 95%.

3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

In Stock

• CAS RN:
• 1022575-47-8

• Formula:
• C12H12N2O3

• InChI:
• InChI=1S/C12H12N2O3/c1-14-11(12(15)16)7-10(13-14)8-4-3-5-9(6-8)17-2/h3-7H,1-2H3,(H,15,16)

• InChIKey:
• LGZBFNBUPOZSQN-UHFFFAOYSA-N

• 3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.239. The purity is usually 95%.

2-((5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone

In Stock

• CAS RN:
• 1234875-47-8

• Formula:
• C21H20N4O3S

• InChI:
• InChI=1S/C21H20N4O3S/c26-20(23-11-4-5-12-23)15-29-21-22-14-19(24(21)17-8-2-1-3-9-17)16-7-6-10-18(13-16)25(27)28/h1-3,6-10,13-14H,4-5,11-12,15H2

• InChIKey:
• SGOOZXSHCBEYTM-UHFFFAOYSA-N

• 2-((5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.

[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone

Usually In Stock

• CAS RN:
• 2379975-47-8

• Formula:
• C16H20N4O2S

• InChI:
• InChI=1S/C16H20N4O2S/c1-11-8-14(5-6-17-11)22-10-13-4-3-7-20(9-13)16(21)15-12(2)18-19-23-15/h5-6,8,13H,3-4,7,9-10H2,1-2H3

• InChIKey:
• RHUHEKHATZABFI-UHFFFAOYSA-N

• [3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C16H20N4O2S and its molecular weight is 332.42. The purity is usually 95%.

(2-Methylthiazol-5-yl)boronic acid

In Stock

• CAS RN:
• 1190875-47-8

• Formula:
• C4H6BNO2S

• InChI:
• InChI=1S/C4H6BNO2S/c1-3-6-2-4(9-3)5(7)8/h2,7-8H,1H3

• InChIKey:
• TXEARPNXPNJAQJ-UHFFFAOYSA-N

• (2-Methylthiazol-5-yl)boronic acid is a useful research compound. Its molecular formula is C4H6BNO2S and its molecular weight is 142.967. The purity is usually 95%.